Cas no 633335-80-5 (N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide)

• Product Name: N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide
• CAS No: 633335-80-5
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• MDL: MFCD22989047
• CID: 1657042
• PubChem ID: 23070217
• Update Time: 2025-06-30

N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromo-5-fluoro-2-methylphenyl)-
• N-(4-bromo-5-fluoro-2-methylphenyl)acetamide
• Acetamide,N-(4-bromo-5-fluoro-2-methylphenyl)
• DTXSID60630226
• 633335-80-5
• AS-66305
• KCEWAUIVDCPPQJ-UHFFFAOYSA-N
• DB-320382
• W10418
• MFCD22989047
• AKOS026673757
• SCHEMBL377108
• CS-0038907
• N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide

• MDL： MFCD22989047
• Inchi： 1S/C9H9BrFNO/c1-5-3-7(10)8(11)4-9(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)
• InChI Key： KCEWAUIVDCPPQJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)NC(C)=O)F

Computed Properties

• Exact Mass: 244.98500
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 3.50450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide

Comprehensive Overview of N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide (CAS No. 633335-80-5)

N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide, with the CAS number 633335-80-5, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of aryl acetamides, characterized by the presence of bromo, fluoro, and methyl substituents on the phenyl ring. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide is driven by its potential applications in medicinal chemistry and material science. Researchers are increasingly exploring its role in designing targeted therapies, especially for conditions requiring selective enzyme inhibition. Additionally, its halogenated aromatic structure contributes to its stability and reactivity, making it a preferred choice for cross-coupling reactions in synthetic organic chemistry.

One of the most frequently asked questions about CAS 633335-80-5 revolves around its synthetic pathways and purification methods. Optimizing the synthesis of this compound often involves palladium-catalyzed reactions or nucleophilic substitution techniques, which are critical for achieving high yields and purity. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, aligning with global sustainability trends.

Another hot topic related to N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide is its spectroscopic characterization. Techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to confirm its molecular structure and purity. These analytical methods are essential for ensuring the compound's suitability in high-stakes applications, such as preclinical drug development.

In the context of industrial applications, 633335-80-5 is gaining traction as a building block for advanced materials. Its incorporation into polymeric matrices and nanocomposites has shown promise in enhancing material properties like thermal stability and mechanical strength. This aligns with the rising demand for high-performance materials in sectors such as electronics and aerospace.

From a regulatory perspective, N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide is subject to standard safety and handling protocols, given its chemical reactivity. Proper storage conditions, including protection from moisture and light, are crucial to maintaining its stability. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) to mitigate risks during handling and disposal.

The future outlook for CAS 633335-80-5 is closely tied to innovations in catalysis and process optimization. As the pharmaceutical industry continues to prioritize cost-effective synthesis, this compound's role as a versatile intermediate is expected to expand. Collaborative efforts between academia and industry are likely to uncover new applications, further solidifying its importance in chemical research.

In summary, N-(4-Bromo-5-fluoro-2-methylphenyl)acetamide (633335-80-5) represents a critical component in modern chemical synthesis. Its multifaceted applications, from drug discovery to material engineering, underscore its significance in advancing scientific and industrial progress. Ongoing research and technological advancements will undoubtedly reveal even more opportunities for this remarkable compound.